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Get Quote

Executive Summary
The Reformatsky reaction traditionally couples

-halo esters with carbonyls using Zinc to form

-hydroxy esters.[2][3][4] However, ester products often require complex manipulations to
convert into ketones or aldehydes. By substituting the ester with a Weinreb amide functionality
(N-methoxy-N-methylamide), researchers can isolate stable

-hydroxy amides.

2-iodo-N-methoxy-N-methylacetamide is the reagent of choice for this transformation. The

C–I bond is significantly weaker than C–Br or C–Cl bonds, facilitating rapid oxidative addition of

Zinc under mild conditions—a critical requirement given that amides are generally less

electrophilic and less acidic than their ester counterparts.
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Chemoselectivity: The Weinreb amide moiety prevents over-addition of nucleophiles in

downstream functionalization.

Enhanced Reactivity: The

-iodo substituent lowers the activation energy for Zinc insertion compared to bromo-analogs.

Versatility: The resulting

-hydroxy Weinreb amides can be converted to

-hydroxy ketones via Grignard or organolithium addition.

Mechanistic Insight
The reaction proceeds via the formation of a Zinc enolate.[5] Unlike Lithium enolates, the

Reformatsky reagent is less basic, allowing for high functional group tolerance.[4]

Reaction Pathway[1][2][3][5][6][7][8][9]
Oxidative Insertion: Activated Zinc inserts into the C–I bond of the reagent.

Dimerization/Equilibrium: The organozinc species exists in equilibrium between monomeric

and dimeric forms in solution (THF).

Nucleophilic Addition: The Zinc enolate attacks the aldehyde/ketone carbonyl.

Note: The methoxy oxygen of the Weinreb amide can coordinate with the Zinc center,

potentially stabilizing the enolate and influencing the stereochemical outcome via a

chelated transition state.

Hydrolysis: Acidic workup releases the

-hydroxy amide.
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Figure 1: Mechanistic pathway of the Reformatsky reaction using the Weinreb amide reagent.

Reagent Preparation Protocol
Commercially available 2-iodo-N-methoxy-N-methylacetamide can be expensive or unstable

upon long-term storage. It is recommended to synthesize it fresh from the chloro-derivative via

Finkelstein exchange.

Step 1: Synthesis of 2-chloro-N-methoxy-N-
methylacetamide
Reagents: Chloroacetyl chloride, N,O-dimethylhydroxylamine HCl,

,

,

.

Dissolve N,O-dimethylhydroxylamine hydrochloride (1.0 equiv) in water.

Dissolve chloroacetyl chloride (1.0 equiv) in

.

Combine solutions at 0°C.

Slowly add
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(2.0 equiv) to the biphasic mixture with vigorous stirring. Evolution of

gas will occur.

Stir at room temperature for 4 hours.

Separate phases. Wash organic layer with brine, dry over

, and concentrate.[6]

Yield: typically >90% (Colorless oil).

Step 2: Finkelstein Exchange (Chloro Iodo)
Reagents: 2-chloro-N-methoxy-N-methylacetamide, Sodium Iodide (NaI), Acetone.

Dissolve the chloro-amide (1.0 equiv) in anhydrous acetone (0.5 M).

Add Sodium Iodide (2.0 equiv).

Stir the suspension at room temperature for 12–18 hours. A precipitate (NaCl) will form.

Filter off the solids.

Concentrate the filtrate.[6][7]

Redissolve residue in

or

and wash with aqueous sodium thiosulfate (to remove free iodine) and water.

Dry and concentrate.

Storage: Store at -20°C protected from light. The iodo-compound is light sensitive.

Reformatsky Reaction Protocol
Materials

Reagent: 2-iodo-N-methoxy-N-methylacetamide (1.2 – 1.5 equiv).
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Metal: Zinc dust (activated, 2.0 – 3.0 equiv).

Electrophile: Aldehyde or Ketone (1.0 equiv).[8]

Solvent: Anhydrous THF (Tetrahydrofuran).

Activators: TMSCl (Trimethylsilyl chloride) or 1,2-dibromoethane.

Zinc Activation (Critical Step)
The success of the Reformatsky reaction depends heavily on the surface area and cleanliness

of the Zinc.

Place Zinc dust (3.0 equiv) in a flame-dried multi-neck flask under Argon.

Add anhydrous THF (1 mL per mmol substrate).

Add TMSCl (0.05 equiv) and stir at room temperature for 15 minutes.

Alternative: Use 1,2-dibromoethane (0.05 equiv) and heat to reflux for 2 minutes, then

cool.

Coupling Procedure
Initiation: Add a small portion (approx. 10%) of the 2-iodo-N-methoxy-N-methylacetamide
solution to the activated Zinc suspension.

Heat the mixture gently (40–50°C) until the reaction initiates (indicated by a slight exotherm

or foaming).

Tip: If initiation is sluggish, add a crystal of Iodine.

Addition: Once initiated, add a solution containing the Electrophile (1.0 equiv) and the

remaining Iodo-reagent dropwise over 30–45 minutes. Maintain a gentle reflux or 50°C

temperature during addition.

Completion: Stir at reflux for 2–4 hours. Monitor by TLC (disappearance of aldehyde/ketone).

[6][7]
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Quench: Cool to 0°C. Quench with saturated aqueous

.

Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over

.

Purification: Flash column chromatography (Hexanes/EtOAc).

Data Summary Table
Parameter Specification Notes

Stoichiometry
Reagent (1.5 eq) : Electrophile

(1.0 eq)

Excess reagent compensates

for homocoupling.

Temperature 40°C to Reflux
Higher temp needed for

amides vs esters.

Time 2 - 6 Hours
Depends on steric bulk of

electrophile.

Yield 60 - 85%
Lower yields with highly

hindered ketones.

Product -hydroxy-N-methoxy-N-

methylamide
Stable to air/moisture.

Downstream Application: Synthesis of -Hydroxy
Ketones
The primary value of this protocol is the ability to transform the Weinreb amide into a ketone.
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Figure 2: Conversion of the Reformatsky product to

-hydroxy ketones.

Protocol:

Dissolve the

-hydroxy Weinreb amide in anhydrous THF.

Cool to 0°C.

Add Grignard reagent (3.0 equiv). Note: Extra equivalents are consumed by the free

hydroxyl group (deprotonation) before attacking the amide.

Stir at RT for 1-2 hours.

Quench with

(1M).[6] The tetrahedral intermediate collapses to the ketone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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